Cas no 1365271-34-6 (3-(2-cyanophenyl)-N,N-dimethylbenzamide)

• Product Name: 3-(2-cyanophenyl)-N,N-dimethylbenzamide
• CAS No: 1365271-34-6
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• MDL: MFCD21609619
• CID: 2771745
• PubChem ID: 70699720
• Update Time: 2025-11-06

3-(2-cyanophenyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyanophenyl)-N,N-dimethylbenzamide
• BS-20688
• [1,1'-Biphenyl]-3-carboxamide, 2'-cyano-N,N-dimethyl-
• CS-0211220
• DTXSID20742834
• 2'-Cyano-N,N-dimethyl[1,1'-biphenyl]-3-carboxamide
• AKOS024438515
• 2'-CYANO-N,N-DIMETHYL-[1,1'-BIPHENYL]-3-CARBOXAMIDE
• 1365271-34-6
• MFCD21609619

• MDL： MFCD21609619
• Inchi： 1S/C16H14N2O/c1-18(2)16(19)13-8-5-7-12(10-13)15-9-4-3-6-14(15)11-17/h3-10H,1-2H3
• InChI Key： MKXJVNLPVPGUEI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)C1C=CC=CC=1C#N)N(C)C

Computed Properties

• Exact Mass: 250.11100
• Monoisotopic Mass: 250.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 481.9±38.0 °C at 760 mmHg
• Flash Point: 245.2±26.8 °C
• PSA: 44.10000
• LogP: 2.92708
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(2-cyanophenyl)-N,N-dimethylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(2-cyanophenyl)-N,N-dimethylbenzamide

Comprehensive Analysis of 3-(2-cyanophenyl)-N,N-dimethylbenzamide (CAS No. 1365271-34-6): Properties, Applications, and Industry Insights

3-(2-cyanophenyl)-N,N-dimethylbenzamide (CAS No. 1365271-34-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyanophenyl moiety linked to a dimethylbenzamide group, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a key intermediate in drug discovery, particularly for targeting neurological and metabolic disorders.

Recent studies highlight the compound's relevance in addressing sustainable chemistry challenges, aligning with the global push for green synthesis methodologies. Its low environmental persistence compared to traditional aromatic amides makes it a candidate for eco-friendly formulations. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical research applications.

The structure-activity relationship (SAR) of 3-(2-cyanophenyl)-N,N-dimethylbenzamide reveals interesting bioisosteric potential, with the cyano group enhancing binding affinity in receptor studies. This property has sparked interest in personalized medicine development, particularly for enzyme modulation therapies. Patent databases show growing IP activity around derivatives of this compound, indicating its commercial viability in next-generation therapeutics.

From a supply chain perspective, manufacturers are optimizing multi-step synthesis routes to improve yield while reducing organic solvent waste. The compound's crystalline form exhibits excellent stability under standard storage conditions (2-8°C), addressing common logistical challenges in chemical distribution. Quality control protocols emphasize residual solvent monitoring to comply with ICH guidelines for pharmaceutical ingredients.

Emerging applications in material science demonstrate the compound's utility as a photoactive component in organic electronics. Its electron-withdrawing characteristics make it suitable for designing OLED materials with improved luminance efficiency. Research collaborations are investigating its incorporation into polymeric matrices for advanced sensor technologies.

Regulatory assessments confirm the compound's compliance with major chemical inventories (TSCA, REACH, etc.), facilitating global research applications. Safety data sheets indicate standard laboratory handling precautions comparable to similar aromatic compounds. The scientific community continues to explore its structure-property relationships through computational modeling and high-throughput screening platforms.

Market analysts project growth in demand for 1365271-34-6 due to expanding contract research activities and academic investigations. Custom synthesis services now offer isotope-labeled versions (13C, 15N) for advanced metabolic studies. The compound's scalable production potential positions it as a valuable asset for drug development pipelines across therapeutic areas.